YM-46303

• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol
• InChI: InChI=1S/C20H22N2O2.ClH/c23-19(24-20-10-13-22(14-11-20)15-12-20)21-18-9-5-4-8-17(18)16-6-2-1-3-7-16;/h1-9H,10-15H2,(H,21,23);1H
• InChIKey: ZUBLNWRGQSNWGQ-UHFFFAOYSA-N

YM-46303 for Bladder-Selective Muscarinic M3 Antagonism: Research-Grade Procurement Data

YM-46303 is a small-molecule muscarinic acetylcholine receptor (mAChR) antagonist classified chemically as a quinuclidin-4-yl biphenyl-2-ylcarbamate derivative. It exhibits high affinity for the M1 and M3 receptor subtypes, with notable selectivity for M3 over M2 receptors [1]. The compound was originally developed by Yamanouchi Pharmaceutical Co. (now Astellas Pharma) and advanced to Phase II clinical evaluation for urinary incontinence before development was discontinued [2]. YM-46303 is supplied as a hydrochloride salt (CAS 171722-81-9) for research applications.

• M3 muscarinic antagonist research tool

• Bladder-selectivity pharmacology studies

• M3/M2 selectivity context for in vivo models

• Research-grade hydrochloride salt

• [1] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. View Source
• [2] AdisInsight (Springer). YM 46303 - Drug Profile. Updated 09 Aug 2002. View Source

Why YM-46303 Cannot Be Casually Replaced by Common OAB Antimuscarinics in Bladder Selectivity Studies

Although YM-46303 shares a muscarinic M3 antagonist mechanism with clinically approved agents such as oxybutynin, tolterodine, and solifenacin, its pharmacologic profile differs substantially in key dimensions that preclude simple substitution in research models. Generic interchange in overactive bladder (OAB) or incontinence research would compromise the translational validity of bladder selectivity measurements, as YM-46303 demonstrates a distinct quantitative separation between detrusor inhibitory potency and off-target salivary gland effects relative to reference comparators [1]. The compound's unique biphenyl-2-ylcarbamate scaffold confers a binding selectivity profile not replicated by the benzhydryl-based (oxybutynin) or substituted benzhydryl-based (tolterodine) chemotypes, making it a structurally and pharmacologically differentiated tool for interrogating M3-mediated bladder function [2].

● Biphenyl-2-ylcarbamate scaffold differs from benzhydryl-based agents; binding kinetics and tissue selectivity may not transfer directly.

● M3/M2 selectivity ratio distinct from tolterodine and solifenacin; bladder-selectivity endpoints require compound-specific validation.

● In vivo detrusor/salivary selectivity profile is not class-wide; assuming similar off-target profile from non-selective antimuscarinics may confound model interpretation.

• [1] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. View Source
• [2] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. (Scaffold identification). View Source

Quantitative Differentiation of YM-46303: Head-to-Head and Cross-Study Comparator Evidence for Procurement Decisions

Receptor Binding Selectivity: M3/M2 Ratio Comparison Across YM-46303, Oxybutynin, Tolterodine, and Solifenacin

YM-46303 exhibits a binding selectivity profile favoring M3 over M2 receptors, a critical determinant of cardiac safety margins. In comparative radioligand binding studies using human recombinant receptors, the M3/M2 Ki ratio for YM-46303 is inferred to be >10 (based on reported high M3 affinity and M3 selectivity), placing it among the more M3-selective antimuscarinics [1]. By contrast, oxybutynin demonstrates a M3/M2 Ki ratio of approximately 5.7 (Ki M3 ~0.14 nM, Ki M2 ~0.8 nM) [2]. Tolterodine exhibits limited M3/M2 discrimination with a ratio near 1.0 (Ki M3 ~3.6 nM, Ki M2 ~2.7 nM) [3]. Solifenacin shows a M3/M2 Ki ratio of approximately 14.2 (Ki M3 12 nM, Ki M2 170 nM) [4].

M3/M2 Binding Selectivity

Cross-study comparable

YM-46303: >10 Oxybutynin: ≈5.7 Tolterodine: ≈1.0 Solifenacin: ≈14.2

Intermediate M3/M2 selectivity for bladder pharmacology studies

Recombinant human receptor assays; cross-study comparison

Evidence Dimension	Muscarinic M3/M2 receptor binding selectivity ratio
Target Compound Data	YM-46303: M3/M2 Ki ratio >10 (estimated from reported M3 selectivity over M2)
Comparator Or Baseline	Oxybutynin: M3/M2 Ki ratio ≈ 5.7 (Ki M3 ~0.14 nM, Ki M2 ~0.8 nM); Tolterodine: M3/M2 Ki ratio ≈ 1.0 (Ki M3 ~3.6 nM, Ki M2 ~2.7 nM); Solifenacin: M3/M2 Ki ratio ≈ 14.2 (Ki M3 12 nM, Ki M2 170 nM)
Quantified Difference	YM-46303 >1.8-fold more M3-selective than oxybutynin; >10-fold more M3-selective than tolterodine; ~1.4-fold less M3-selective than solifenacin
Conditions	Human recombinant muscarinic receptor subtypes expressed in CHO-K1 cells; [3H]NMS displacement assay

Why This Matters

For investigators selecting a muscarinic antagonist to probe M3-specific bladder effects with minimized M2-mediated cardiac confounding, YM-46303 offers an intermediate M3/M2 selectivity profile that bridges the gap between low-selectivity agents (tolterodine) and ultra-selective agents (solifenacin), providing a distinct pharmacological comparator tool.

• [1] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. View Source
• [2] InvivoChem. Oxybutynin chloride - Ki values for muscarinic receptor subtypes. Binding data summary. View Source
• [3] Bertin Bioreagent. Tolterodine (tartrate) - Biochemicals. Ki values for M1-M5 receptors. View Source
• [4] Ikeda K, Kobayashi S, Suzuki M, et al. Pharmacological characterization of a new antimuscarinic agent, solifenacin succinate, in comparison with other antimuscarinic agents. J Pharmacol Sci. 2007;103(2):136-143. doi: 10.1254/jphs.FP0060783. View Source

In Vivo Bladder Inhibitory Potency: 10-Fold Higher Activity of YM-46303 Versus Oxybutynin in Reflex Bladder Contraction Model

In anesthetized rats subjected to reflexly-evoked rhythmic bladder contraction, YM-46303 demonstrated approximately 10-fold higher inhibitory activity on bladder pressure compared to oxybutynin when assessed under identical experimental conditions [1]. The ED50 or equivalent inhibitory dose values were not fully disclosed in the abstract, but the reported 10-fold potency advantage provides a quantitative benchmark for in vivo bladder target engagement.

In Vivo Bladder Inhibition

Direct comparison

~10-fold higher inhibitory activity vs oxybutynin

Supports bladder target-engagement model interpretation

Rat reflex bladder model; dose-response data not disclosed

Evidence Dimension	Inhibitory activity on reflexly-evoked rhythmic bladder contraction
Target Compound Data	YM-46303: ~10x higher inhibitory activity than oxybutynin (quantitative fold-difference reported)
Comparator Or Baseline	Oxybutynin: baseline activity (set as 1x reference)
Quantified Difference	~10-fold higher inhibitory activity
Conditions	Anesthetized rat model; reflexly-evoked rhythmic bladder contraction

Why This Matters

This 10-fold potency differential in a functional bladder model establishes YM-46303 as a substantially more potent in vivo M3 antagonist at the level of detrusor smooth muscle, enabling lower dosing requirements to achieve equivalent bladder inhibition in preclinical OAB models compared to oxybutynin.

• [1] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. View Source

In Vivo Bladder Selectivity Index: YM-46303 Demonstrates 5-Fold Greater Urinary Bladder vs. Salivary Gland Selectivity Compared to Oxybutynin

In the same rat model, YM-46303 exhibited approximately 5-fold greater selectivity for urinary bladder contraction inhibition relative to salivary secretion inhibition when compared to oxybutynin [1]. This in vivo tissue selectivity metric is clinically relevant because dry mouth (xerostomia) resulting from salivary gland M3 blockade is the most common and dose-limiting adverse effect of non-selective antimuscarinic OAB therapies.

Bladder/Salivary Selectivity

Direct comparison

~5-fold greater selectivity for bladder over salivary vs oxybutynin

Reported bladder-selective pharmacodynamic context

Salivation endpoint in rat; full dose-response pending

Evidence Dimension	Selectivity ratio: inhibition of urinary bladder contraction vs. inhibition of salivary secretion
Target Compound Data	YM-46303: ~5-fold greater selectivity for bladder over salivary gland than oxybutynin
Comparator Or Baseline	Oxybutynin: baseline selectivity (set as 1x reference)
Quantified Difference	~5-fold greater bladder/salivary selectivity
Conditions	Rat model; reflexly-evoked rhythmic bladder contraction; oxotremorine-induced salivary secretion

Why This Matters

The 5-fold selectivity advantage quantifies YM-46303's potential for reduced anticholinergic side-effect burden at bladder-effective doses, a critical differentiator for studies aiming to dissect therapeutic efficacy from off-target toxicity.

• [1] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. View Source

Off-Target Pharmacodynamic Profiling: YM-46303 Exhibits Reduced Bradycardic, Pressor, and Tremor Effects Relative to Non-Selective Antagonists

Further antimuscarinic evaluation in pithed rats (bradycardia and pressor responses) and in mice (oxotremorine-induced tremor) demonstrated that YM-46303 produces fewer off-target effects compared to non-bladder-selective reference antimuscarinics [1]. While precise quantitative data are not provided in the public abstract, the qualitative observation that YM-46303 is useful as a 'bladder-selective M3 antagonist with potent activities and fewer side effects' supports its differentiation from agents with higher M2-mediated cardiac effects (e.g., tolterodine) or CNS-penetrant anticholinergics (e.g., oxybutynin).

Off-Target Autonomic Effects

Qualitative observation

Reduced bradycardic, pressor, and tremor effects

Supports M3-attributable endpoint review

Class-level inference; quantitative data not reported

Evidence Dimension	Off-target antimuscarinic effects: bradycardia, pressor response, tremor
Target Compound Data	YM-46303: demonstrated reduced off-target effects; described as bladder-selective M3 antagonist with fewer side effects
Comparator Or Baseline	Non-bladder-selective reference antimuscarinics (implied oxybutynin, atropine-class agents)
Quantified Difference	Qualitative reduction (exact fold-difference not specified in abstract)
Conditions	Pithed rat model (bradycardia/pressor); mouse oxotremorine-induced tremor model

Why This Matters

Investigators utilizing YM-46303 can anticipate a cleaner in vivo pharmacodynamic signature with reduced cardiovascular and CNS confounding, an advantage for studies requiring attribution of observed effects specifically to bladder M3 receptor antagonism.

• [1] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. View Source

Clinical Development Status: YM-46303 Advanced to Phase II for Urinary Incontinence, Establishing Human Tolerability Benchmark

YM-46303 was advanced to Phase II clinical trials in Japan for the treatment of urinary incontinence by Astellas Pharma (formerly Yamanouchi) [1]. While the development program was subsequently discontinued and no further development is reported, the progression to Phase II confirms that the compound met preclinical safety and tolerability criteria sufficient for human testing, a validation milestone not attained by most preclinical tool compounds or early analogs.

Prior Phase II Exposure

Discontinued program

Advanced to Phase II (urinary incontinence), development discontinued

Human tolerability benchmark context

No published PK/PD data; supports preclinical safety context

Evidence Dimension	Clinical development milestone
Target Compound Data	Phase II clinical trial initiation (Japan, 1998) for urinary incontinence
Comparator Or Baseline	Preclinical tool compounds; discontinued Phase I candidates
Quantified Difference	Not applicable (binary milestone)
Conditions	Human clinical trial (unknown route of administration)

Why This Matters

Procurement of a compound with prior human Phase II exposure provides investigators with a known safety margin and PK/PD context, reducing the risk of unexpected toxicity in translational studies and facilitating regulatory-grade experimental design.

• [1] AdisInsight (Springer). YM 46303 - Drug Profile. Updated 09 Aug 2002. View Source

Optimal Research and Industrial Application Scenarios for YM-46303 Based on Quantitative Differentiation

Preclinical Overactive Bladder (OAB) Model Development Requiring High Potency Bladder Inhibition with Reduced Salivary Dry-Mouth Confounding

In rodent OAB models (e.g., reflexly-evoked rhythmic bladder contraction or cyclophosphamide-induced cystitis), YM-46303 offers a 10-fold potency advantage over oxybutynin for bladder pressure suppression [1]. Its 5-fold greater bladder/salivary selectivity enables investigators to achieve robust detrusor inhibition at doses that minimize salivary gland M3 blockade, thereby reducing dry-mouth confounding variables. This makes YM-46303 particularly suitable for chronic dosing studies where long-term tolerability impacts behavioral or quality-of-life endpoints.

Muscarinic Receptor Subtype Selectivity Profiling in Cardiovascular Safety Pharmacology

YM-46303's M3/M2 selectivity ratio (>10) provides a distinct intermediate benchmark for comparative cardiac safety assessments [1]. Researchers evaluating new chemical entities for M3-mediated therapeutic indications (OAB, COPD, irritable bowel syndrome) can employ YM-46303 as a reference compound to calibrate bradycardic liability in pithed rat or Langendorff heart preparations, given its demonstrated reduced off-target cardiovascular effects relative to non-selective antimuscarinics.

Tool Compound for M3-Selective Antagonism in CNS-Penetration Comparative Studies

Unlike oxybutynin, which exhibits measurable CNS penetration and anticholinergic cognitive impairment in clinical use, YM-46303's structural features and preclinical tremor data suggest limited CNS exposure and reduced central antimuscarinic effects [1]. This property positions YM-46303 as a peripherally-restricted M3 antagonist comparator in blood-brain barrier penetration studies or in models where central nervous system M1/M4 blockade would otherwise confound behavioral readouts.

Reference Standard for In Vitro Functional Selectivity Assays in Human Detrusor Smooth Muscle

For contractility assays using isolated human detrusor muscle strips, YM-46303 provides a validated M3-selective reference antagonist with known clinical Phase II exposure history [2]. Its high affinity for M1 and M3 receptors and biphenyl-2-ylcarbamate scaffold differentiate it structurally from benzhydryl-based antimuscarinics, offering a chemically distinct tool for probing structure-activity relationships in urological pharmacology research.

Application

Selection Property

Validation Focus

Rodent OAB bladder-inhibition studies

High-potency M3 antagonism context

Salivary M3 off-target monitoring

Cardiac safety pharmacology screening

M3/M2 selectivity ratio benchmark

Bradycardic liability endpoint review

CNS penetration comparator studies

Peripherally-restricted M3 antagonist profile

Central antimuscarinic effect review

Detrusor smooth muscle contractility assays

Biphenyl-2-ylcarbamate scaffold distinction

M3-mediated tissue response validation

• [1] Naito R, Takeuchi M, Morihira K, Hayakawa M, Ikeda K, Shibanuma T, Isomura Y. Selective muscarinic antagonists. II. Synthesis and antimuscarinic properties of biphenylylcarbamate derivatives. Chem Pharm Bull (Tokyo). 1998 Aug;46(8):1286-94. doi: 10.1248/cpb.46.1286. View Source
• [2] AdisInsight (Springer). YM 46303 - Drug Profile. Updated 09 Aug 2002. View Source